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Compound of Interest

Compound Name: Bismuth sulfate

Cat. No.: B1584915 Get Quote

An In-depth Guide to the Molar Mass Calculation of Bismuth(III) Sulfate (Bi₂(SO₄)₃)

This technical guide provides a detailed methodology for the calculation of the molar mass of

Bismuth(III) Sulfate. The intended audience includes researchers, scientists, and professionals

in drug development who require precise molar mass values for experimental accuracy.

Core Principles
The molar mass of a chemical compound is the sum of the atomic masses of its constituent

atoms. To calculate the molar mass of Bismuth(III) Sulfate (Bi₂(SO₄)₃), the atomic masses of

Bismuth (Bi), Sulfur (S), and Oxygen (O) are required.

Experimental Protocols: Determination of Atomic
Masses
The atomic masses used in this calculation are based on standardized values determined

through techniques such as mass spectrometry. These values represent the weighted average

of the masses of the naturally occurring isotopes of each element.

Bismuth (Bi): The standard atomic weight of Bismuth is determined by its single stable

isotope, ²⁰⁹Bi.[1]

Sulfur (S): The atomic mass of sulfur is a weighted average of its stable isotopes.[2][3]

Oxygen (O): Similarly, the atomic mass of oxygen is a weighted average of its stable

isotopes.[4][5]
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Data Presentation: Atomic Masses and Molar Mass
Calculation
The following table summarizes the quantitative data required for and resulting from the molar

mass calculation of Bi₂(SO₄)₃.

Element
Chemical
Symbol

Number of
Atoms

Standard
Atomic Mass (
g/mol )

Contribution
to Molar Mass
( g/mol )

Bismuth Bi 2
208.980[6][7][8]

[9]
417.960

Sulfur S 3 32.066[2] 96.198

Oxygen O 12 15.999[5][10][11] 191.988

Total Bi₂(SO₄)₃ 17 706.146

Mandatory Visualization: Calculation Workflow
The logical relationship for the molar mass calculation is depicted in the following diagram.

Atomic Mass Contribution

Total Molar Mass

Bismuth (Bi)
2 x 208.980 g/mol = 417.960 g/mol

Molar Mass of Bi₂(SO₄)₃
706.146 g/mol

Sulfur (S)
3 x 32.066 g/mol = 96.198 g/mol

Oxygen (O)
12 x 15.999 g/mol = 191.988 g/mol
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Caption: Molar mass calculation workflow for Bi₂(SO₄)₃.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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